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Compound of Interest

Compound Name:
Methyl 5-Formyl-2-

hydroxybenzoate

Cat. No.: B1590754 Get Quote

As researchers and scientists, our commitment extends beyond discovery to ensuring that our

work is conducted with the highest regard for safety and environmental stewardship. The

proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental

aspect of responsible science. This guide provides a detailed, step-by-step protocol for the safe

handling and disposal of Methyl 5-Formyl-2-hydroxybenzoate (CAS 41489-76-3), grounded

in established safety principles and regulatory standards.

The procedures outlined here are designed to comply with the foundational requirements of the

Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR

1910.1450) and the Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA).[1][2][3] However, always remember that these federal regulations are a

baseline; your institution's Environmental Health & Safety (EHS) office is the ultimate authority

and may have more specific requirements.

Section 1: Hazard Identification and Essential Safety
Precautions
Understanding the specific hazards of a chemical is the first step in handling it safely. Methyl 5-
Formyl-2-hydroxybenzoate is an organic solid that, while not classified as acutely toxic,

presents tangible risks that necessitate careful handling.[4]

Key Hazards:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[5]

May cause respiratory irritation (as a dust).[5]

Property Identifier Source

CAS Number 41489-76-3 [6]

Physical Form Solid [4]

Signal Word Warning

GHS Hazard Statements H302, H315, H319

GHS Precautionary

Statements
P261, P305+P351+P338

Personal Protective Equipment (PPE)
The causality behind PPE selection is directly linked to the compound's hazard profile. The use

of appropriate barriers is non-negotiable.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles. This is

critical to prevent contact with dust particles that can cause serious eye irritation.[5][7]

Hand Protection: Use chemically resistant gloves, such as nitrile gloves. This measure

directly mitigates the risk of skin irritation.[7]

Body Protection: A standard laboratory coat should be worn to protect skin and clothing from

contamination.

Respiratory Protection: Handle this compound in a well-ventilated area.[5] If there is a risk of

generating significant dust, a chemical fume hood should be used to prevent respiratory tract

irritation.
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Section 2: Step-by-Step Disposal Protocol
The disposal of chemical waste is a regulated process from the moment it is generated.[8] The

following protocol ensures compliance and safety for handling waste Methyl 5-Formyl-2-
hydroxybenzoate and materials contaminated with it.

Step 1: Waste Characterization and Segregation
Proper segregation is crucial to prevent dangerous chemical reactions in waste containers.[2]

[9]

Classification: This compound should be classified as a non-halogenated solid organic

chemical waste.

Segregation: Store this waste separately from incompatible materials, particularly strong

oxidizing agents and strong bases.[10] Never mix different waste streams without consulting

a Safety Data Sheet (SDS) or your EHS department.[9]

Step 2: Container Selection and Labeling
The waste container is the primary means of containment and communication.

Container: Use a chemically compatible container in good condition with a secure, leak-proof

screw-top cap.[2][9] Do not use containers with snap caps or stoppers that can easily

dislodge.

Labeling: The container must be labeled clearly at all times.[11] Affix a "Hazardous Waste"

label provided by your institution's EHS department. The label must include:

The words "Hazardous Waste."

The full chemical name: "Methyl 5-Formyl-2-hydroxybenzoate."

The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

The accumulation start date (the date the first drop of waste enters the container).

Step 3: Waste Accumulation
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Waste must be stored safely at or near its point of generation in a designated Satellite

Accumulation Area (SAA).[8][9]

Location: The SAA must be under the control of the laboratory personnel generating the

waste.

Procedure: Keep the waste container closed at all times except when adding waste.[8][9]

This minimizes the release of vapors and prevents spills.

Limits: Be aware of accumulation limits. A laboratory can accumulate up to 55 gallons of a

hazardous waste stream in an SAA.[8]

Step 4: Arranging for Final Disposal
Contact EHS: Once the container is full or you are finished generating this waste stream,

contact your institution's EHS department to schedule a waste pickup.[8] Do not attempt to

dispose of this chemical through standard trash or sewer systems.[2][12] Final disposal must

be conducted at an approved waste disposal facility.[5][13]

Section 3: Spill Management and Decontamination
Accidents happen, but a prepared response can mitigate the risk.

Immediate Action: Alert personnel in the immediate area and restrict access.

Assess the Spill: For a small, manageable solid spill, laboratory personnel can perform the

cleanup. For large spills, evacuate the area and contact your EHS emergency line.

Cleanup Protocol:

Don the appropriate PPE as described in Section 1.1.

Prevent the generation of dust.[14] Gently cover the spill with an absorbent pad if

available.

Carefully sweep the solid material into a dustpan.[5][13] Do not use a brush that could fling

particles into the air. A vacuum cleaner should only be used if it is equipped with a HEPA

filter.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.fishersci.com/store/msds?partNumber=AAA18054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/V7761_SDS.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/244740
https://www.fishersci.com/store/msds?partNumber=AAA18054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/V7761_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place all spilled material and cleanup debris (gloves, wipes, pads) into your designated

hazardous waste container for this chemical.[13]

Clean the spill area with soap and water, and dispose of the cleaning materials as

hazardous waste.

Wash your hands thoroughly after the cleanup is complete.

Section 4: Disposal Decision Workflow
The following diagram illustrates the logical flow for managing waste generated from Methyl 5-
Formyl-2-hydroxybenzoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://aksci.com/sds/V7761_SDS.pdf
https://www.benchchem.com/product/b1590754?utm_src=pdf-body
https://www.benchchem.com/product/b1590754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste Generated
(Methyl 5-Formyl-2-hydroxybenzoate)

What is the nature of the waste?

Unused or Expired
Chemical (Solid)

  Pure Chemical  

Contaminated Solid Waste
(Gloves, Weigh Boats, Wipes)

 Contaminated Material 

Accidental Spill
(Solid Powder)

  Spill  

Step 1: Place in a designated
'Hazardous Waste' container for
non-halogenated organic solids.

Step 1: Follow Spill Protocol
(Secure, PPE, Sweep, Contain)

Step 2 (or 3): Ensure container is
properly labeled with chemical name

and hazard warnings.

Step 2: Place all cleanup
materials into the designated

waste container.

Step 3 (or 4): Store sealed container
in a designated Satellite

Accumulation Area (SAA).

Step 4 (or 5): Contact institutional
EHS for waste pickup.

Click to download full resolution via product page
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Caption: Decision workflow for proper disposal of Methyl 5-Formyl-2-hydroxybenzoate
waste.

Conclusion: A Culture of Safety
The responsible disposal of Methyl 5-Formyl-2-hydroxybenzoate is a straightforward process

when its hazards are understood and protocols are followed diligently. Always prioritize safety,

adhere to your institution's specific guidelines, and treat chemical waste management as an

integral part of your research. When in doubt, always treat waste as hazardous and consult

your Environmental Health & Safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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